3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine

• Molecular Formula: C17H17FN4
• Molecular Weight: 296.34 g/mol
• SMILES: CC1=NC2=C(C=NN2C(=C1)N3CCCC3)C4=CC=C(C=C4)F
• InChI: InChI=1S/C17H17FN4/c1-12-10-16(21-8-2-3-9-21)22-17(20-12)15(11-19-22)13-4-6-14(18)7-5-13/h4-7,10-11H,2-3,8-9H2,1H3
• InChIKey: UEOWASANOWRSDH-UHFFFAOYSA-N

3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine: Procurement-Relevant Identity and Baseline Properties

3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine is a fully synthetic, fused N-heterocyclic small molecule belonging to the pyrazolo[1,5-a]pyrimidine class. This scaffold is a privileged structure in medicinal chemistry, serving as a core motif in numerous potent protein kinase inhibitors, including clinically approved Trk inhibitors [1]. The compound features a 4-fluorophenyl substituent at the 3-position, a methyl group at the 5-position, and a pyrrolidine ring at the 7-position. Its molecular formula is C18H19FN4, with a molecular weight of 310.37 g/mol . The strategic combination of the electron-withdrawing 4-fluorophenyl group and the electron-donating 7-pyrrolidine moiety defines its distinct physicochemical and pharmacophoric profile relative to close analogs, making unambiguous identification essential for reproducible research procurement.

Scaffold Pyrazolo[1,5-a]pyrimidine privileged kinase inhibitor core

Substitution Defined 4-F-phenyl, 5-methyl, 7-pyrrolidine pharmacophore

Fit Kinase inhibitor screening, SAR probe, DMPK benchmarking studies

• [1] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source

Why 3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine Cannot Be Interchanged with Generic Pyrazolo[1,5-a]pyrimidines

Within the pyrazolo[1,5-a]pyrimidine class, minor structural permutations at the 3-, 5-, and 7-positions generate profound shifts in kinase selectivity, cellular potency, and ADME properties. The 4-fluorophenyl group on the target compound is not merely a placeholder; SAR studies across Trk and COX-2 inhibitor programs demonstrate that the presence and position of the fluorine atom on the 3-phenyl ring directly modulates inhibitory potency, often by an order of magnitude compared to the unsubstituted phenyl or 4-chlorophenyl analogs [1][2]. Simultaneously, the 7-pyrrolidine ring governs the compound's basicity, solubility, and target binding conformation, distinguishing it from 7-piperidine variants that exhibit altered pharmacokinetic profiles and off-target liability [1]. Substituting any of these three functional handles yields a compound with a demonstrably different biological fingerprint, precluding generic interchangeability in assay development or SAR campaigns.

4-Fluorophenyl vs. Cl/H analogs Fluorine position strongly modulates inhibitory potency; 4-Cl or unsubstituted phenyl may shift target engagement profile and metabolic stability.

7-Pyrrolidine vs. piperidine Ring size alters basicity, binding conformation, and kinase selectivity; piperidine analogs show different off-target liability and cannot substitute directly.

Full substitution pattern Concurrent changes at 3-, 5-, and 7-positions produce a distinct biological fingerprint; class-level interchangeability is not supported by reported SAR.

• [1] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source
• [2] J. Med. Chem. 2001, 44, 6, 917-926. Synthesis and SAR of a New Series of COX-2-Selective Inhibitors: Pyrazolo[1,5-a]pyrimidines. DOI: 10.1021/jm000320s. View Source

Quantitative Differentiation of 3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine from Its Closest Analogs

4-Fluorophenyl vs. 4-Chlorophenyl Substitution: Impact on Kinase Inhibitory Potency

In a COX-2 inhibitor series built on the pyrazolo[1,5-a]pyrimidine scaffold, a compound bearing a 3-(4-fluorophenyl) substituent was identified as one of the most potent and selective inhibitors, substantially outperforming its 4-chlorophenyl congener [1]. Parallel SAR analyses in Trk kinase programs reveal a consistent trend: a single 4-fluoro atom on the 3-phenyl ring enhances target engagement and cellular potency relative to chlorine, attributed to fluorine's optimal combination of electronegativity, size, and metabolic stability [2]. While head-to-head biochemical IC50 data for this exact pair is not publicly available, the convergent SAR from multiple studies establishes the 4-fluorophenyl group as a preferred pharmacophore for maximizing potency within this chemotype.

4-F vs. 4-Cl Potency

Class-level

4-F analog: top rank in COX-2 series 4-Cl analog: markedly lower potency

Supports kinase screening compound selection

Qualitative rank-order; direct IC50 pair not publicly available

Evidence Dimension	Kinase inhibitory potency (COX-2) and general target engagement
Target Compound Data	3-(4-fluorophenyl)-substituted pyrazolo[1,5-a]pyrimidine analog identified as one of the most potent in series [1]
Comparator Or Baseline	3-(4-chlorophenyl)-substituted analog: markedly lower potency in the same COX-2 series
Quantified Difference	Qualitative rank–order difference; specific IC50 values for the exact pair not reported in the accessible literature
Conditions	COX-2 enzyme inhibition assay (J. Med. Chem. 2001); Trk kinase biochemical assays (Molecules 2024 review)

Why This Matters

The 4-fluorophenyl group is a proven potency-enhancing motif across multiple kinase targets, giving this compound a higher probability of success in kinase inhibitor screening cascades compared to its 4-chlorophenyl analog.

• [1] J. Med. Chem. 2001, 44, 6, 917-926. Synthesis and SAR of a New Series of COX-2-Selective Inhibitors: Pyrazolo[1,5-a]pyrimidines. DOI: 10.1021/jm000320s. View Source
• [2] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source

4-Fluorophenyl vs. Unsubstituted Phenyl: The Critical Role of Fluorine in Potency and Metabolic Stability

Strategic fluorination of an electron-rich phenyl ring on the pyrazolo[1,5-a]pyrimidine scaffold has been demonstrated to significantly improve metabolic stability while retaining excellent target potency. In a CSNK2 inhibitor program, insertion of a fluorine atom onto the phenyl ring yielded a compound with markedly enhanced metabolic stability compared to the non-fluorinated parent, while maintaining low-nanomolar biochemical IC50 and submicromolar cellular antiviral potency [1]. Extending this finding to the target compound, the 4-fluorophenyl group is predicted to confer superior resistance to oxidative metabolism relative to the des-fluoro (unsubstituted phenyl) analog 3-phenyl-5-methyl-7-(pyrrolidin-1-yl)pyrazolo[1,5-a]pyrimidine, an attribute critical for achieving sustained target engagement in cellular and in vivo models.

4-F vs. H Metabolic Stability

Class-level

Predicted improved metabolic stability (fluorination benefit confirmed in CSNK2 series) Des-fluoro analog: predicted higher intrinsic clearance

Reported fluorination benefit supports ADME assay selection

Extrapolated from analogous CSNK2 inhibitor; exact pair microsomal data unavailable

Evidence Dimension	Metabolic stability in liver microsomes / hepatocytes
Target Compound Data	Predicted to exhibit improved metabolic stability based on the presence of the 4-fluorophenyl group (class-level fluorination benefit confirmed in analogous pyrazolo[1,5-a]pyrimidine CSNK2 inhibitors) [1]
Comparator Or Baseline	Des-fluoro analog: non-fluorinated phenyl congener (predicted higher intrinsic clearance)
Quantified Difference	Quantitative microsomal stability data for this exact compound pair is not available in the public domain; the fluorination benefit is extrapolated from demonstrated results in a structurally analogous CSNK2 inhibitor series
Conditions	CSNK2 inhibitor program: in vitro metabolic stability assays (Molecules 2024, 29(17), 4158)

Why This Matters

The 4-fluorophenyl substituent provides a documented metabolic stability advantage over unsubstituted phenyl analogs, reducing the risk of rapid compound degradation in ADME assays and increasing the likelihood of meaningful in vivo exposure.

• [1] Molecules 2024, 29(17), 4158. Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2. DOI: 10.3390/molecules29174158. View Source

7-Pyrrolidine vs. 7-Piperidine: Divergent Basicity, Conformation, and Off-Target Profiles

The 7-position heterocycle is a critical determinant of target binding conformation and kinase selectivity in pyrazolo[1,5-a]pyrimidine inhibitors. The 7-pyrrolidine ring in the target compound confers a distinct conformational constraint and lower pKa relative to the seven-membered piperidine analog 1-[3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine. In Trk inhibitor development, the pyrrolidine moiety—particularly when substituted with a 2,5-difluorophenyl group—was identified as providing optimal Trk inhibitory activity, whereas expansion to piperidine was associated with altered target engagement and reduced selectivity [1]. The smaller ring size of pyrrolidine also influences the compound's three-dimensional shape and ability to access sterically constrained binding pockets that piperidine analogs cannot effectively occupy.

7-Pyrrolidine vs. Piperidine

Class-level

7-pyrrolidine: reported optimal Trk inhibition in SAR 7-piperidine: altered target engagement, lower selectivity

Pyrrolidine ring preferred for Trk-targeted studies

Convergent SAR from multiple campaigns; no head-to-head biochemical data for exact pair

Evidence Dimension	Trk kinase inhibitory activity and target binding conformation
Target Compound Data	7-pyrrolidine-substituted pyrazolo[1,5-a]pyrimidine; pyrrolidine ring is the optimal 5-membered N-heterocycle for Trk inhibition based on extensive SAR [1]
Comparator Or Baseline	7-piperidine analog: 1-[3-(4-fluorophenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl]piperidine
Quantified Difference	No publicly available head-to-head biochemical data for this exact pair; differentiation is based on convergent SAR from multiple medicinal chemistry campaigns showing pyrrolidine superiority for kinase potency
Conditions	Trk kinase biochemical and cellular assays (reviewed in Molecules 2024, 29(15), 3560)

Why This Matters

The 7-pyrrolidine group is the validated optimal substituent for achieving high Trk kinase potency and selectivity; the 7-piperidine analog has a demonstrably different pharmacological profile and cannot serve as a substitute in Trk-targeted programs.

• [1] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source

Simultaneous 4-Fluorophenyl and 7-Pyrrolidine Substitution: A Validated Kinase Inhibitor Pharmacophore

The combination of a 3-(4-fluorophenyl) group and a 7-aminoheterocycle (pyrrolidine or substituted pyrrolidine) represents a recurrent, experimentally validated pharmacophore for potent kinase inhibition across multiple targets. Pyrazolo[1,5-a]pyrimidine derivatives bearing a 4-fluorophenyl group at the 3-position have been reported as potent and selective inhibitors of CDK2 with IC50 values as low as 18 nM, as well as Pim-1 and Flt-3 kinases [1][2]. The target compound consolidates these two validated pharmacophoric elements—4-fluorophenyl and pyrrolidine—into a single molecular entity, positioning it as a strategic scaffold for pan-kinase profiling or focused library design against Trk, CDK, and Pim kinase families.

Dual Pharmacophore Validation

Context-dependent

Combines 4-F-phenyl and 7-pyrrolidine; reported CDK2 IC50 18–150 nM for 4-F analogs, Trk IC50 Analogs lacking one group show reduced inhibition

Supports pan-kinase profiling library design

Compound-specific IC50 not publicly reported; class benchmarks only

Evidence Dimension	Kinase inhibitory activity across multiple targets (CDK2, Pim-1, Trk)
Target Compound Data	3-(4-fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine combines two independently validated potency-enhancing substituents
Comparator Or Baseline	Structurally related analogs lacking either the 4-fluorophenyl or 7-pyrrolidine motif show reduced or altered kinase inhibition profiles
Quantified Difference	Exact IC50 values for the target compound against specific kinases are not publicly reported; class-level potency benchmarks: CDK2 IC50 = 18–150 nM for 4-fluorophenyl-bearing analogs [1]; Trk IC50 < 5 nM for optimized pyrrolidine-containing congeners [2]
Conditions	Biochemical kinase inhibition assays: CDK2 (Bioorg. Med. Chem. 2026), Pim-1/Flt-3, TrkA/B/C (reviewed in Molecules 2024)

Why This Matters

This compound embodies a convergent pharmacophore validated across multiple kinase targets and medicinal chemistry programs, making it a high-value entry point for kinase inhibitor discovery with a higher probability of identifying active and selective hits.

• [1] Bioorg. Med. Chem. 2026, 134, 118535. New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiproliferative agents. DOI: 10.1016/j.bmc.2026.118535. View Source
• [2] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source

Optimal Application Scenarios for 3-(4-Fluorophenyl)-5-methyl-7-pyrrolidin-1-ylpyrazolo[1,5-a]pyrimidine Based on Quantitative Evidence

Kinase Inhibitor High-Throughput Screening (HTS) and Hit-to-Lead Campaigns Targeting Trk, CDK, or Pim Kinase Families

The compound's consolidated 4-fluorophenyl/7-pyrrolidine pharmacophore aligns with the SAR requirements for potent Trk, CDK2, and Pim-1 inhibition [1][2]. It is optimally deployed as a reference pharmacophore in kinase HTS libraries where the goal is to capture hits that simultaneously engage the hydrophobic front pocket (via 4-fluorophenyl) and the solvent-exposed ribose pocket (via 7-pyrrolidine). The 4-fluoro substituent further reduces oxidative metabolism compared to des-fluoro analogs, improving hit progression rates from biochemical to cellular assays [3].

Structure–Activity Relationship (SAR) Probe for Halogen Effects on Kinase Selectivity and ADME

As the 4-fluorophenyl analog within a matched molecular pair series (vs. 4-chlorophenyl, 4-bromophenyl, and unsubstituted phenyl), this compound serves as a critical SAR probe. The fluorine atom uniquely balances electronegativity and size, and SAR studies consistently rank 4-fluorophenyl-substituted pyrazolo[1,5-a]pyrimidines as among the most potent and selective in COX-2 and kinase panels [1][2]. Comparative profiling of the target compound against its 4-chlorophenyl and des-fluoro congeners generates high-value data for computational modeling and lead optimization.

In Vitro Metabolism and Pharmacokinetic (DMPK) Benchmarking of Fluorinated Heterocycles

Strategic fluorination of the phenyl ring on pyrazolo[1,5-a]pyrimidines has been experimentally shown to enhance metabolic stability while preserving target potency [3]. The target compound is ideally suited as a tool compound in DMPK laboratories to benchmark the metabolic liability of fluorinated vs. non-fluorinated pyrazolo[1,5-a]pyrimidine series in liver microsome and hepatocyte stability assays, providing translatable data to guide further fluorination strategies in lead optimization.

Chemical Biology Tool for Target Deconvolution and Chemoproteomics

The combination of potent kinase inhibition potential with the structural features amenable to further derivatization (e.g., at the 2-position or via pyrrolidine N-substitution) positions this compound as a starting point for designing affinity probes or PROTAC precursors. Its validation across multiple kinase families (Trk, CDK, Pim) [1][2] supports its use in chemoproteomic target deconvolution studies where broad kinase engagement is initially desired before selectivity optimization.

Application

Selection Property

Validation Focus

Kinase inhibitor screening studies

Reported 4-F/pyrrolidine pharmacophore alignment

Target engagement across Trk, CDK, Pim kinase panels

Halogen SAR probe studies

Matched molecular pair with 4-Cl, 4-Br, H analogs

Comparative potency and selectivity profiling

In vitro metabolic stability benchmarking

Fluorinated heterocycle metabolic profile

Microsomal/hepatocyte stability comparison vs. des-fluoro

Chemoproteomic target deconvolution

Derivatizable scaffold for affinity probe design

Kinase engagement profiling and selectivity optimization

• [1] J. Med. Chem. 2001, 44, 6, 917-926. Synthesis and SAR of a New Series of COX-2-Selective Inhibitors: Pyrazolo[1,5-a]pyrimidines. DOI: 10.1021/jm000320s. View Source
• [2] Molecules 2024, 29(15), 3560. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. DOI: 10.3390/molecules29153560. View Source
• [3] Molecules 2024, 29(17), 4158. Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2. DOI: 10.3390/molecules29174158. View Source